Cas no 25128-38-5 (ethyl 2,3-dioxoindoline-5-carboxylate)

• Product Name: ethyl 2,3-dioxoindoline-5-carboxylate
• CAS No: 25128-38-5
• MF: C₁₁H₉NO₄
• MW: 219.193463087082
• CID: 1420919
• PubChem ID: 12351494
• Update Time: 2025-05-21

ethyl 2,3-dioxoindoline-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-5-carboxylic acid, 2,3-dihydro-2,3-dioxo-, ethyl ester
• BS-39192
• Ethyl2,3-dioxoindoline-5-carboxylate
• SB65889
• SCHEMBL9113250
• PZOOJCPTYHCVQL-UHFFFAOYSA-N
• AT37873
• 25128-38-5
• MFCD03181235
• InChI=1/C11H9NO4/c1-2-16-11(15)6-3-4-8-7(5-6)9(13)10(14)12-8/h3-5H,2H2,1H3,(H,12,13,14
• 5-carboethoxyisatin
• Ethyl 2,3-dioxo-1H-indole-5-carboxylate
• AKOS015898484
• Ethyl 2,3-dioxoindoline-5-carboxylate
• ethyl 2,3-dioxoindoline-5-carboxylate

• Inchi： 1S/C11H9NO4/c1-2-16-11(15)6-3-4-8-7(5-6)9(13)10(14)12-8/h3-5H,2H2,1H3,(H,12,13,14)
• InChI Key： PZOOJCPTYHCVQL-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC2=C(C(C(N2)=O)=O)C=1)=O

Computed Properties

• Exact Mass: 219.05317
• Monoisotopic Mass: 219.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 72.5Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• PSA: 72.47

ethyl 2,3-dioxoindoline-5-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on ethyl 2,3-dioxoindoline-5-carboxylate

Ethyl 2,3-Dioxoindoline-5-Carboxylate: A Comprehensive Overview

Ethyl 2,3-dioxoindoline-5-carboxylate, with the CAS number 25128-38-5, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is notable for its unique structural properties and potential applications in various industries. The name itself highlights its key features: the "ethyl" group indicates the presence of an ethyl ester moiety, while "2,3-dioxoindoline" refers to the indoline ring system with two oxygen atoms at positions 2 and 3. The "-5-carboxylate" suffix denotes the carboxylic acid derivative at position 5 of the indoline ring.

Recent studies have shown that ethyl 2,3-dioxoindoline-5-carboxylate exhibits promising properties in drug delivery systems. Researchers have explored its ability to act as a carrier for hydrophobic drugs due to its amphiphilic nature. This property makes it a potential candidate for developing nanocarriers or liposomal formulations. The compound's stability under physiological conditions has been a focal point of investigation, with findings suggesting that it maintains structural integrity in biological environments.

In terms of synthesis, ethyl 2,3-dioxoindoline-5-carboxylate is typically derived from indole derivatives through a series of oxidation and esterification reactions. The synthesis process involves careful control of reaction conditions to ensure high yield and purity. Recent advancements in catalytic methods have enabled more efficient production of this compound, reducing costs and environmental impact.

The chemical structure of ethyl 2,3-dioxoindoline-5-carboxylate plays a crucial role in its reactivity and functionality. The indoline ring system is known for its aromaticity and conjugation properties, which contribute to its electronic stability. The presence of the carboxylate group at position 5 introduces additional functional versatility, allowing for further chemical modifications such as polymerization or cross-linking.

One of the most exciting developments involving ethyl 2,3-dioxoindoline-5-carboxylate is its application in bioimaging technologies. Scientists have demonstrated that this compound can serve as a fluorescent probe for detecting specific biomolecules in vitro. Its fluorescence properties are highly sensitive to environmental changes, making it suitable for real-time monitoring applications.

Furthermore, ethyl 2,3-dioxoindoline-5-carboxylate has shown potential in the field of optoelectronics. Its ability to form self-assembled monolayers on surfaces has been leveraged in the development of organic light-emitting diodes (OLEDs). Research indicates that incorporating this compound into OLED structures can enhance device efficiency and stability.

The versatility of ethyl 2,3-dioxoindoline-5-carboxylate extends to its use as a precursor in the synthesis of more complex molecules. For instance, it can be employed as an intermediate in the construction of heterocyclic compounds with diverse biological activities. This underscores its importance in medicinal chemistry and drug discovery efforts.

Recent studies have also highlighted the role of ethyl 2,3-dioxoindoline-5-carboxylate in catalytic processes. Its ability to act as a ligand in transition metal-catalyzed reactions has opened new avenues for asymmetric synthesis and enantioselective catalysis. This application is particularly valuable in the production of chiral pharmaceuticals.

In conclusion, ethyl 2,3-dioxoindoline-5-carboxylate (CAS No: 25128-38-5) is a multifaceted compound with applications spanning drug delivery, bioimaging, optoelectronics, and catalysis. Its unique structural features and functional versatility continue to drive innovative research across various scientific disciplines. As advancements in synthetic methods and material science progress, this compound is poised to play an increasingly significant role in both academic and industrial settings.